Cas no 3510-11-0 (Pregn-4-ene-3,6-dione)

• Product Name: Pregn-4-ene-3,6-dione
• CAS No: 3510-11-0
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 2663853
• Update Time: 2023-08-06

Pregn-4-ene-3,6-dione Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,6-dione
• YIRKIPHQKVTVKT-SMWYYAGTSA-N

• Inchi： 1S/C21H30O2/c1-4-13-5-6-16-15-12-19(23)18-11-14(22)7-9-21(18,3)17(15)8-10-20(13,16)2/h11,13,15-17H,4-10,12H2,1-3H3/t13-,15-,16-,17-,20+,21+/m0/s1
• InChI Key： YIRKIPHQKVTVKT-SMWYYAGTSA-N
• SMILES： O=C1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H](CC)CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Topological Polar Surface Area: 34.1